molecular formula C11H11ClIN3 B1490186 4-(1-(2-chloroethyl)-4-iodo-5-methyl-1H-pyrazol-3-yl)pyridine CAS No. 2092562-35-9

4-(1-(2-chloroethyl)-4-iodo-5-methyl-1H-pyrazol-3-yl)pyridine

Cat. No. B1490186
CAS RN: 2092562-35-9
M. Wt: 347.58 g/mol
InChI Key: LZCMETYSBWGHBP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(1-(2-Chloroethyl)-4-iodo-5-methyl-1H-pyrazol-3-yl)pyridine, commonly referred to as 4-CEIP, is an organic compound with a diverse range of applications in the fields of chemistry, biochemistry, and pharmacology. 4-CEIP is a pyrazolopyridine derivative, which is a type of heterocyclic aromatic compound. Due to its unique structure, 4-CEIP has attracted considerable attention from researchers in recent years due to its potential applications in medicinal chemistry.

Scientific Research Applications

Synthetic Methodologies and Key Intermediates

A significant application of related pyrazolyl pyridine compounds involves their role as key intermediates in the synthesis of pharmaceuticals. For instance, Fussell et al. (2012) detailed a three-step synthesis of 4-(4-iodo-1H-pyrazol-1-yl)piperidine, crucial for Crizotinib production, highlighting the compound's importance in drug development processes. The synthesis involves nucleophilic aromatic substitution, hydrogenation, and iodination steps, optimized for scale-up to multi-kilogram quantities, demonstrating the compound's pivotal role in creating effective pharmaceuticals (Fussell, Luan, Peach, & Scotney, 2012).

Photoinduced Tautomerization

Vetokhina et al. (2012) explored the photoinduced tautomerization in 2-(1H-pyrazol-5-yl)pyridines and their derivatives, uncovering three types of photoreactions. This study provides insight into the unique photochemical behaviors of pyrazolyl pyridine compounds, offering potential applications in developing photo-responsive materials and understanding molecular photophysics (Vetokhina, Dobek, Kijak, Kamińska, Muller, Thiel, Waluk, & Herbich, 2012).

Crystal Structure and Computational Studies

Shen et al. (2012) synthesized and characterized new pyrazole derivatives, providing insights into their molecular structure through X-ray diffraction and DFT calculations. The study highlights the structural analysis and theoretical calculations, contributing to the understanding of the electronic properties and stability of such compounds, which is essential for designing new materials and pharmaceuticals (Shen, Huang, Diao, & Lei, 2012).

Antimicrobial and Antiproliferative Activities

Research by Prakash et al. (2011) on the synthesis of 3-(3-aryl-1-phenyl-1H-pyrazol-4-yl)-[1,2,4]triazolo[4,3-a]pyridines demonstrated their potent antimicrobial activities. This showcases the potential of pyrazolyl pyridine derivatives in contributing to the development of new antimicrobial agents, addressing the need for novel treatments against resistant microbial strains (Prakash, Hussain, Aneja, Sharma, & Aneja, 2011).

properties

IUPAC Name

4-[1-(2-chloroethyl)-4-iodo-5-methylpyrazol-3-yl]pyridine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H11ClIN3/c1-8-10(13)11(15-16(8)7-4-12)9-2-5-14-6-3-9/h2-3,5-6H,4,7H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LZCMETYSBWGHBP-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C(=NN1CCCl)C2=CC=NC=C2)I
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H11ClIN3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

347.58 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
4-(1-(2-chloroethyl)-4-iodo-5-methyl-1H-pyrazol-3-yl)pyridine
Reactant of Route 2
4-(1-(2-chloroethyl)-4-iodo-5-methyl-1H-pyrazol-3-yl)pyridine
Reactant of Route 3
Reactant of Route 3
4-(1-(2-chloroethyl)-4-iodo-5-methyl-1H-pyrazol-3-yl)pyridine
Reactant of Route 4
Reactant of Route 4
4-(1-(2-chloroethyl)-4-iodo-5-methyl-1H-pyrazol-3-yl)pyridine
Reactant of Route 5
Reactant of Route 5
4-(1-(2-chloroethyl)-4-iodo-5-methyl-1H-pyrazol-3-yl)pyridine
Reactant of Route 6
Reactant of Route 6
4-(1-(2-chloroethyl)-4-iodo-5-methyl-1H-pyrazol-3-yl)pyridine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.